Cas no 1228631-07-9 (Tert-butyl 3-(2-amino-3,3,3-trifluoropropyl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 3-(2-amino-3,3,3-trifluoropropyl)piperidine-1-carboxylate
• CAS No: 1228631-07-9
• MF: C₁₃H₂₃F₃N₂O₂
• MW: 296.329134225845
• CID: 5984361
• PubChem ID: 49761162
• Update Time: 2025-11-01

Tert-butyl 3-(2-amino-3,3,3-trifluoropropyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 3-(2-AMINO-3,3,3-TRIFLUOROPROPYL)PIPERIDINE-1-CARBOXYLATE
• 1228631-07-9
• EN300-1877650
• Tert-butyl 3-(2-amino-3,3,3-trifluoropropyl)piperidine-1-carboxylate

• Inchi： 1S/C13H23F3N2O2/c1-12(2,3)20-11(19)18-6-4-5-9(8-18)7-10(17)13(14,15)16/h9-10H,4-8,17H2,1-3H3
• InChI Key： ZRNACLHXWOGMJT-UHFFFAOYSA-N
• SMILES： FC(C(CC1CN(C(=O)OC(C)(C)C)CCC1)N)(F)F

Computed Properties

• Exact Mass: 296.17116247g/mol
• Monoisotopic Mass: 296.17116247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-butyl 3-(2-amino-3,3,3-trifluoropropyl)piperidine-1-carboxylate

Tert-butyl 3-(2-amino-3,3,3-trifluoropropyl)piperidine-1-carboxylate (CAS No. 1228631-07-9)

Tert-butyl 3-(2-amino-3,3,3-trifluoropropyl)piperidine-1-carboxylate, also known by its CAS registry number 1228631-07-9, is a complex organic compound with a unique structure that has garnered attention in various fields of chemical research. This compound is characterized by its piperidine ring system, which is a six-membered cyclic amine, and its substituents, including a tert-butyl group and a trifluoropropyl chain. The presence of these groups imparts distinctive chemical properties, making it a subject of interest in both academic and industrial settings.

The molecular structure of Tert-butyl 3-(2-amino-3,3,3-trifluoropropyl)piperidine-1-carboxylate is notable for its combination of a piperidine ring with an amino group and a trifluorinated alkyl chain. The piperidine ring serves as a versatile scaffold for various chemical modifications, while the tert-butyl group adds steric bulk, potentially influencing the compound's reactivity and solubility. The trifluoropropyl chain introduces fluorine atoms, which are known to enhance stability and alter electronic properties. These features collectively make this compound a valuable building block in organic synthesis.

Recent studies have highlighted the potential applications of Tert-butyl 3-(2-amino-3,3,3-trifluoropropyl)piperidine-1-carboxylate in drug discovery and development. Its structure suggests that it could serve as a lead compound for designing bioactive molecules targeting specific biological pathways. For instance, the amino group can act as a site for further functionalization, enabling the creation of peptide-like structures or other bioconjugates. Additionally, the trifluorinated group may contribute to improved pharmacokinetic properties such as enhanced bioavailability and reduced metabolism.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the carbon-nitrogen bonds within the molecule. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions and improve yields.

The physicochemical properties of Tert-butyl 3-(2-amino-3,3,3-trifluoropropyl)piperidine-1-carboxylate are essential for understanding its behavior in different environments. Its molecular weight is approximately 404 g/mol, and it has a melting point that falls within the range typical for organic compounds of this complexity. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile.

From an environmental perspective, the stability and biodegradation potential of this compound are areas of ongoing research. Given its fluorinated substituent, there is interest in understanding how these groups affect its persistence in natural systems. Initial studies suggest that while fluorinated compounds can be more resistant to microbial degradation due to the strength of carbon-fluorine bonds, certain environmental conditions may still facilitate their breakdown.

In conclusion, Tert-butyl 3-(2-amino-3,3,3-trifluoropropyl)piperidine-1-carboxylate (CAS No. 1228631-07-9) represents an intriguing compound with diverse applications across chemistry and related disciplines. Its unique structure offers opportunities for further exploration in drug design, materials science, and synthetic methodology. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.